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Compound of Interest

6-Methoxy-4-(morpholin-4-
Compound Name:

yl)quinoline
CAS No.: 2097868-29-4
Cat. No.: B2618564

Get Quote

\ J

Application Note: Analytical Strategies for the Quantitation of 6-Methoxy-4-(morpholin-4-
yl)quinoline

Executive Summary

This guide details the analytical characterization and quantitation of 6-Methoxy-4-(morpholin-
4-yl)quinoline (MW: 244.29 g/mol ). This molecule features a quinoline core substituted with a
basic morpholine ring at position 4 and a methoxy group at position 6. It represents a common
scaffold in medicinal chemistry, particularly in the development of kinase inhibitors (e.qg.,
PISK/mTOR pathways) and anti-infectives.

The presence of the basic morpholine nitrogen (pKa ~8.3) and the quinoline nitrogen (pKa
~4.2) presents specific chromatographic challenges, primarily peak tailing due to interaction
with residual silanols. This protocol outlines two distinct approaches:

e High-pH HPLC-UV: Optimized for purity assessment and potency assays, utilizing pH control
to neutralize the basic amine for superior peak symmetry.
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o LC-MS/MS: Optimized for trace analysis (pharmacokinetics/impurities) using acidic mobile
phases compatible with positive mode electrospray ionization (ESI+).

Part 1: Chemical Properties & Handling
e Chemical Formula: C1aH16N202
e Molecular Weight: 244.29 Da

 Solubility: Soluble in DMSO, Methanol, and dilute aqueous acid. Sparingly soluble in neutral
water.

e UV Absorbance: Strong absorbance maxima at 254 nm (quinoline 1t-1t*) and 320-330 nm.
» Basicity: The morpholine nitrogen is the primary protonation site.

Handling Precautions: Store solid reference standards at -20°C, desiccated. Stock solutions in
DMSO are stable for 3 months at -20°C. Avoid repeated freeze-thaw cycles.

Part 2: HPLC-UV Protocol (Purity & Potency)

Objective: Routine quality control, purity determination (>98%), and assay.

Method Rationale (Expertise): Traditional low-pH methods (using TFA/Formic acid) often result
in peak tailing for morpholine-containing compounds due to cation-exchange interactions with
the stationary phase. This method employs a High pH (pH 10) buffer. At pH 10, the morpholine
nitrogen (pKa ~8.3) is largely deprotonated (neutral), significantly reducing silanol interactions
and yielding sharp, symmetrical peaks.

Chromatographic Conditions:
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Parameter Specification
Waters XBridge C18 or Phenomenex Gemini
Column NX-C18 (Hybrid particles required for high pH
stability)
Dimensions 150 x 4.6 mm, 3.5 pym or 5 pm

Mobile Phase A

10 mM Ammonium Bicarbonate in Water,

adjusted to pH 10.0 with Ammonium Hydroxide

Mobile Phase B

Acetonitrile (HPLC Grade)

Flow Rate

1.0 mL/min

Column Temp

35°C

UV @ 254 nm (primary), 320 nm (secondary

Detection confirmation)
Injection Vol 5-10puL

Gradient Program:
Time (min) % Mobile Phase B Event
0.0 Equilibration
1.0 Hold
12.0 Linear Ramp
15.0 Wash
15.1 Re-equilibration
20.0 End

System Suitability Criteria:

e Tailing Factor (T): < 1.3
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e Theoretical Plates (N): > 5000

e RSD (n=6): < 1.0% for area and retention time.

Part 3: LC-MS/MS Protocol (Trace Analysis)

Objective: Pharmacokinetic (PK) studies, trace impurity analysis, or cleaning verification (LOD
<1 ng/mL).

Method Rationale: For mass spectrometry, volatile acidic buffers are required. While low pH
protonates the morpholine (causing potential tailing), we utilize a Charged Surface Hybrid
(CSH) column technology. These columns have a low-level positive surface charge that repels
the protonated amine, preventing secondary interactions and maintaining peak shape even in
formic acid.

MS/MS Parameters (ESI+):

Source: Electrospray lonization (Positive Mode)[1]

Precursor lon: [M+H]* = 245.1 m/z

Quantifier lon:158.1 m/z (Loss of morpholine ring; characteristic quinoline core fragment).

Qualifier lon:213.1 m/z (Loss of methanol/methoxy or ring opening).

Chromatographic Conditions:

Parameter Specification

Waters ACQUITY UPLC CSH C18 (2.1 x 50
mm, 1.7 um)

Column

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Flow Rate

0.4 mL/min

Gradient

5% B to 95% B over 3.0 minutes (Fast LC)
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Experimental Workflow Diagram:

HPLC-UV (pH 10)

High Conc Quantitation > 1 pug/mL

Sample Source Sample Prep
(API or Plasma) (Dilution or PPT)

Data Analysis
(Linearity/Accuracy)

Concentration?

Trace/Bio
LC-MS/MS (ESI+)

Trace < 100 ng/mL
Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate analytical workflow based on sample
concentration and matrix complexity.

Part 4: Sample Preparation Protocols
A. For Pharmaceutical Bulk (API)

e Weighing: Accurately weigh 10 mg of 6-Methoxy-4-(morpholin-4-yl)quinoline.
 Dissolution: Dissolve in 10 mL of Methanol (Stock A: 1 mg/mL).

 Dilution: Dilute Stock A with Mobile Phase A to reach target concentration (e.g., 50 pg/mL for
uv).

« Filtration: Filter through a 0.22 um PTFE or Nylon syringe filter before injection.

B. For Biological Matrix (Plasmal/Serum)

 Aliquot: Transfer 50 pL of plasma to a centrifuge tube.

e Precipitation: Add 150 pL of ice-cold Acetonitrile containing Internal Standard (e.g., Gefitinib-
d3 or a structural analog).

» Vortex: Vortex vigorously for 30 seconds.
o Centrifuge: Centrifuge at 13,000 rpm for 10 minutes at 4°C.

o Transfer: Transfer 100 pL of the supernatant to an HPLC vial with insert.
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« Injection: Inject 2-5 pL into the LC-MS/MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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